(E)-3-(thiophen-2-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acrylamide
Description
(E)-3-(thiophen-2-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acrylamide, also known as TPCA-1, is a small molecule inhibitor that has been widely used in scientific research. It has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In
Scientific Research Applications
Organic Field-Effect Transistors (OFETs)
Compounds with thiophene units have been utilized in the development of organic semiconductors for OFETs. The incorporation of thiophene into the molecular structure can enhance the charge carrier mobility, which is crucial for high-performance OFETs . The specific compound could potentially be used to adjust electronic structures and improve charge transport properties in OFET materials.
Photovoltaic Devices
Thiophene derivatives are known for their application in photovoltaic devices due to their excellent electronic properties. They can serve as donor materials in organic solar cells, contributing to the absorption of light and the conversion of solar energy into electricity .
Anti-Inflammatory Agents
Thiophene compounds have shown potential as anti-inflammatory agents. The structural flexibility and electronic richness of thiophene allow for the synthesis of molecules that can interact with biological targets to reduce inflammation .
Anticancer Activity
Some thiophene derivatives exhibit anticancer properties. They can be designed to interfere with various biological pathways that are crucial for cancer cell survival and proliferation .
Antimicrobial and Antifungal Applications
The sulfur atom in thiophene is believed to play a role in antimicrobial and antifungal activities. Thiophene-based compounds can be synthesized to target and inhibit the growth of various bacterial and fungal species .
Kinase Inhibition
Kinases are enzymes that play a significant role in signal transduction and are targets for drug development. Thiophene derivatives can act as kinase inhibitors, potentially leading to therapeutic applications in diseases where kinase activity is dysregulated .
properties
IUPAC Name |
(E)-3-thiophen-2-yl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2OS2/c20-17(4-3-15-2-1-8-22-15)19-11-13-5-7-18-16(10-13)14-6-9-21-12-14/h1-10,12H,11H2,(H,19,20)/b4-3+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMFVSTHQTSEDBB-ONEGZZNKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=CC(=O)NCC2=CC(=NC=C2)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C/C(=O)NCC2=CC(=NC=C2)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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